potassium;(4-bromophenyl)-trifluoroboranuide

• IUPAC Name: potassium;(4-bromophenyl)-trifluoroboranuide
• InChI: InChI=1S/C6H4BBrF3.K/c8-6-3-1-5(2-4-6)7(9,10)11;/h1-4H;/q-1;+1
• InChI Key: YTSKPQQWISZEQO-UHFFFAOYSA-N
• Canonical SMILES: [B-](C1=CC=C(C=C1)Br)(F)(F)F.[K+]
• Molecular Formula: C6H4BBrF3K
• Molecular Weight: 262.91 g/mol

Description

Compound “potassium;(4-bromophenyl)-trifluoroboranuide” is a chemical entity registered in the PubChem database. It is known for its unique chemical structure and properties, which make it a subject of interest in various scientific fields, including chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “potassium;(4-bromophenyl)-trifluoroboranuide” involves specific chemical reactions and conditions. The exact synthetic route may vary depending on the desired purity and yield. Common methods include the use of specific reagents and catalysts under controlled temperature and pressure conditions.

Industrial Production Methods: In industrial settings, the production of compound “this compound” is typically scaled up using optimized synthetic routes. This involves the use of large-scale reactors, continuous flow systems, and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions: Compound “potassium;(4-bromophenyl)-trifluoroboranuide” undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of specific functional groups within the compound.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide are used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed.

Substitution: Nucleophilic or electrophilic substitution reactions are carried out using appropriate reagents.

Major Products: The major products formed from these reactions depend on the specific reaction conditions and reagents used. These products often retain the core structure of compound “this compound” with modifications to specific functional groups.

Scientific Research Applications

Compound “potassium;(4-bromophenyl)-trifluoroboranuide” has a wide range of applications in scientific research:

Chemistry: It is used as a reagent or intermediate in various chemical syntheses.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role in drug development.

Industry: It is utilized in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism by which compound “potassium;(4-bromophenyl)-trifluoroboranuide” exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to various biological responses, depending on the context of its application. Detailed studies are conducted to elucidate these mechanisms and understand the compound’s full potential.

Comparison with Similar Compounds

• Compound A
• Compound B
• Compound C

Comparison: Compared to similar compounds, “potassium;(4-bromophenyl)-trifluoroboranuide” exhibits unique properties that make it distinct. These properties include its specific reactivity, stability, and potential biological activities. The comparison highlights the advantages and limitations of “this compound” in various applications.